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molecular formula C10H13BrN2O B1279185 5-Bromo-2-(piperidin-4-yloxy)pyridine CAS No. 194668-50-3

5-Bromo-2-(piperidin-4-yloxy)pyridine

Cat. No. B1279185
CAS RN: 194668-50-3
M. Wt: 257.13 g/mol
InChI Key: KJUHOECMLFFCCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07125896B2

Procedure details

Prepared from 2,5-dibromopyridine and 4-hydroxypiperidine by the method of Example 10 (b).
Name
2,5-dibromopyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-hydroxypiperidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
( b )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(Piperidine-4-oxy)-5-bromopyridine

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[OH:9][CH:10]1[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]1>>[NH:13]1[CH2:14][CH2:15][CH:10]([O:9][C:2]2[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=2)[CH2:11][CH2:12]1

Inputs

Step One
Name
2,5-dibromopyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=NC=C(C=C1)Br
Name
4-hydroxypiperidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1CCNCC1
[Compound]
Name
( b )
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-(Piperidine-4-oxy)-5-bromopyridine
Type
Smiles
N1CCC(CC1)OC1=NC=C(C=C1)Br

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.